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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in optimizing the

performance of their Broad Energy Germanium (BEGe) detectors during experiments.

Troubleshooting Guides
This section provides detailed solutions to common problems encountered with BEGe

detectors.

Issue: Poor Energy Resolution (Peak Broadening)
Poor energy resolution is a frequent issue that can compromise the quality of experimental

data. The following guide provides a systematic approach to diagnosing and resolving this

problem.

Question: My spectral peaks are broader than expected. What are the possible causes and

how can I improve the energy resolution?

Answer:

Broadening of spectral peaks, measured as an increase in the Full Width at Half Maximum

(FWHM), can originate from several sources. Follow these steps to identify and address the

issue:
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Step 1: Optimize Shaping Parameters

The rise time and flat top settings of your digital signal processor or amplifier significantly

impact energy resolution. An improper combination can lead to incomplete charge collection or

increased electronic noise.

Experimental Protocol for Optimizing Shaping Parameters:

Source: Place a calibration source with well-defined gamma-ray lines (e.g., ⁶⁰Co or ¹³⁷Cs)

at a reproducible distance from the detector.

Fix Flattop: Set a constant flattop time (a common starting point is 1.0 µs to 1.2 µs).[1]

Vary Rise Time: Acquire spectra at various rise time settings, starting from a low value and

increasing incrementally (e.g., from 1 µs to 12 µs).[2]

Analyze FWHM: For each spectrum, determine the FWHM of a prominent, well-isolated

peak.

Identify Optimum Rise Time: Plot FWHM as a function of rise time to identify the setting

that yields the minimum FWHM. Note that the optimal rise time may vary for different

energy ranges. Lower rise times (2-5 µs) often provide better resolution for low-energy

gammas (<600 keV), while higher energies may require longer rise times.[2]

Vary Flattop (Optional): Fix the rise time to its optimal value and repeat the process by

varying the flattop time to further fine-tune the resolution.

Quantitative Data: Impact of Rise Time on FWHM for BEGe Detectors

The following table summarizes the typical relationship between rise time and FWHM for

different energy peaks, with a fixed flattop time.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://arxiv.org/pdf/1603.01782
https://arxiv.org/pdf/2310.12654
https://arxiv.org/pdf/2310.12654
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Energy (keV) Optimal Rise Time (µs)
Typical FWHM (keV) at
Optimal Rise Time

< 100 ~3 Varies by detector

100 - 500 ~4 Varies by detector

662 ~5 ~1.6

1173 2 - 10 ~1.65

1332 2 - 10 ~1.66

Note: These are typical values and may vary depending on the specific detector and

electronics.[1][2]

Step 2: Check for and Mitigate Noise Sources

Electronic noise and mechanical vibrations can significantly degrade energy resolution.

Microphonic Noise: This is caused by mechanical vibrations transferred to the detector and

preamplifier.

Troubleshooting:

Ensure the detector is on a stable, vibration-free surface.

Isolate the dewar from the floor using vibration-damping materials.[3]

Check for any loose components in the detector setup.

In some cases, using shorter shaping time constants can minimize the effects of

microphonic noise.[4]

Ground Loops: These occur when there are multiple paths to the ground, creating a loop that

can act as an antenna for electromagnetic interference.[5]

Troubleshooting:

Ensure all equipment is connected to a single, common ground point.[6]
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Use a single power outlet for the entire spectroscopy system.[3]

Connect the shield of signal cables to the ground at only one end.[5]

Electromagnetic Interference (EMI): Noise from nearby equipment can be picked up by the

detector system.

Troubleshooting:

Keep signal cables as short as possible and away from power lines.[6]

Ensure proper shielding of the detector and preamplifier.

Step 3: Verify Detector Cooling and Vacuum Integrity

BEGe detectors require cryogenic cooling to minimize thermally induced leakage current, which

is a source of noise.[3]

Symptoms of a Poor Vacuum:

Increased liquid nitrogen consumption.[7]

Condensation or frost on the cryostat exterior.[8]

Gradual degradation of energy resolution over time.[9]

For mechanically cooled systems, the cooler may run continuously or at a higher power

level.[9]

Troubleshooting:

Monitor LN₂ Consumption: Keep a log of liquid nitrogen usage. A significant increase can

indicate a worsening vacuum.

Check for Leaks: If a vacuum leak is suspected, a helium leak detector can be used to

identify the source.[7]

Thermal Cycling: In some cases of minor contamination in the vacuum, a thermal cycle

can help. This involves allowing the detector to warm up to room temperature under

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.aps.anl.gov/files/APS-Uploads/DET/Detector-Pool/Spectroscopic-Detectors/Canberra/Germanium_Detectors_Manual.pdf
https://help.campbellsci.com/CR6/Content/shared/Maintain/Troubleshooting/ground-loops.htm
https://www.researchgate.net/post/What_should_be_done_to_reduce_noise_in_HPGE_detector
https://www.aps.anl.gov/files/APS-Uploads/DET/Detector-Pool/Spectroscopic-Detectors/Canberra/Germanium_Detectors_Manual.pdf
https://ns.ph.liv.ac.uk/~ajb/nuspin/P3-Vacuum%20practical.pdf
https://www.gammaspectacular.com/phpBB3/viewtopic.php?t=983
https://ctnw.ctbto.org/ctnw/event/3239/posters/B360F6D44A0F453E890A52F5C053F849
https://ctnw.ctbto.org/ctnw/event/3239/posters/B360F6D44A0F453E890A52F5C053F849
https://ns.ph.liv.ac.uk/~ajb/nuspin/P3-Vacuum%20practical.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


vacuum and then cooling it down again. Caution: Always follow the manufacturer's

instructions for thermal cycling.[10]

Contact Manufacturer: For significant vacuum issues, it is best to contact the detector

manufacturer for repair.
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Caption: A simplified workflow for implementing Pulse Shape Discrimination with a BEGe

detector.

3. Preamplifier Issues

Question: I suspect an issue with my preamplifier. What are the common symptoms and

troubleshooting steps?

Answer:

The preamplifier is a critical component that can be a source of noise and other problems.

Common Symptoms:

Excessive electronic noise in the spectrum.

No signal or an intermittent signal.

Distorted pulse shapes.

Preamplifier saturation at high count rates. [11]

Troubleshooting Steps:

Check Connections: Ensure all cables to and from the preamplifier are securely

connected.

Power Supply: Verify that the preamplifier is receiving the correct voltage from the NIM bin

or other power source.

Inspect for Damage: Visually inspect the preamplifier for any signs of damage.

Test with a Pulser: Use a pulse generator to inject a signal into the preamplifier's test input.

If a clean signal is observed at the output, the preamplifier is likely functioning correctly,

and the issue may be with the detector itself.

Monitor Output on an Oscilloscope: Observe the preamplifier output on an oscilloscope.

Look for excessive noise, oscillations, or other anomalies.
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Contact Manufacturer: If the issue persists, it is recommended to contact the manufacturer

for further assistance, as preamplifier repairs often require specialized knowledge and

equipment. Logical Relationships in a BEGe Detector System Prone to Noise
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Caption: Diagram showing potential sources of noise and their relationships within a BEGe

detector system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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